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Compound of Interest

Compound Name: Aldosterone-13C3

Cat. No.: B12384619 Get Quote

Essential Safety and Handling Guide for
Aldosterone-13C3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Aldosterone-13C3. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices and build confidence in

chemical handling.

Hazard Identification and Safety Data
Aldosterone-13C3, a stable isotope-labeled form of the potent mineralocorticoid aldosterone,

presents chemical and potential radiological hazards. While a specific Safety Data Sheet (SDS)

for solid Aldosterone-13C3 is not readily available online, safety information for aldosterone

and for Aldosterone-13C3 solutions provides a basis for safe handling procedures.[1][2][3][4]

[5] A solution of Aldosterone-13C3 in acetonitrile is classified as hazardous.

Hazard Summary for Aldosterone-13C3 Solution (in Acetonitrile)
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapor.

Acute toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed.

Acute toxicity, Dermal

(Category 4)
❗ Warning

H312: Harmful in

contact with skin.

Eye irritation

(Category 2A)
❗ Warning

H319: Causes serious

eye irritation.

Acute toxicity,

Inhalation (Category

4)

❗ Warning
H332: Harmful if

inhaled.

Toxicological Information for Aldosterone (as a proxy for Aldosterone-13C3)

As a corticosteroid hormone, aldosterone is a biologically active substance. Chronic exposure

may have physiological effects. Care must be taken to avoid skin contact, as it may cause skin

sensitization in predisposed individuals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines

the required PPE for handling Aldosterone-13C3 in both solid and solution forms.

Required Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection

Double nitrile gloves or nitrile

gloves over chemical-resistant

gloves (e.g., butyl rubber).

Provides protection against

both the solvent (if in solution)

and the active compound.

Change gloves frequently,

especially if contaminated.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes of

solutions and airborne

particles of the solid

compound.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 for solids, or an air-

purifying respirator with

organic vapor cartridges for

solutions).

Prevents inhalation of the

powder or solvent vapors. A

full-face respirator may be

required for higher-risk

procedures.

Body Protection

A lab coat, supplemented with

a chemical-resistant apron or

coveralls.

Protects skin from

contamination. Long pants and

closed-toe shoes are

mandatory.

Operational Plan for Handling Aldosterone-13C3
The following workflow ensures a systematic and safe approach to handling Aldosterone-
13C3 from receipt to experimental use.
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Experimental Workflow for Handling Aldosterone-13C3

Preparation Phase

Handling and Experimental Phase

Post-Experiment Phase

Receipt and Storage
Store at -20°C in a designated, labeled area.

Hazard Assessment
Review SDS and lab safety protocols.

PPE Donning
Wear all required PPE.

Weighing (if solid)
Perform in a chemical fume hood or ventilated balance enclosure.

Solution Preparation
Dissolve in a suitable solvent within a fume hood.

Experimental Use
Handle all transfers and procedures within a fume hood.

Decontamination
Clean all surfaces and equipment.

Waste Disposal
Segregate and dispose of waste according to guidelines.

PPE Doffing and Hand Washing
Remove PPE correctly and wash hands thoroughly.

Click to download full resolution via product page

Experimental Workflow for Handling Aldosterone-13C3
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Step-by-Step Handling Protocol:

Preparation:

Upon receipt, verify the integrity of the container. Store Aldosterone-13C3 at the

recommended temperature, typically -20°C, in a clearly labeled and secure location.

Before handling, conduct a thorough risk assessment for the specific procedures to be

performed.

Work in a designated area, such as a chemical fume hood, to minimize exposure.

Ensure that a safety shower and eyewash station are readily accessible.

Handling the Solid Compound:

If working with the powdered form, handle it within a ventilated enclosure or a chemical

fume hood to prevent inhalation of dust.

Use appropriate tools for weighing and transferring the solid to minimize the generation of

dust.

Preparing Solutions:

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

If using acetonitrile as a solvent, be aware of its flammability and toxicity. Work away from

ignition sources.

During the Experiment:

Keep all containers with Aldosterone-13C3 tightly sealed when not in use.

Avoid contact with skin and eyes. In case of accidental contact, follow first aid measures

immediately.

Disposal Plan
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Proper disposal of waste containing Aldosterone-13C3 is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation and Disposal

Waste Type Disposal Procedure

Solid Waste (e.g., contaminated gloves, weigh

paper, pipette tips)

Place in a dedicated, labeled hazardous waste

container.

Liquid Waste (e.g., unused solutions, solvent

rinses)

Collect in a sealed, labeled, and chemically

compatible hazardous waste container. Do not

mix with incompatible wastes.

Sharps (e.g., needles, contaminated glassware)
Dispose of in a designated sharps container for

hazardous chemical waste.

Decontamination Procedures:

All surfaces and equipment that have come into contact with Aldosterone-13C3 should be

decontaminated.

Use a suitable solvent (e.g., ethanol or isopropanol) followed by a detergent solution to clean

the area.

Emergency Procedures
Spill and Exposure Management
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Scenario Action

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Small Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area thoroughly.

Large Spill
Evacuate the area and contact the institution's

environmental health and safety department.

The following decision-making diagram outlines the general safety and handling logic.
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Safety and Handling Decision Logic for Aldosterone-13C3

Start: Handling Aldosterone-13C3

Assess Physical Form
(Solid or Solution?)

Solid Handling Protocol:
- Use fume hood/enclosure

- N95 respirator
- Prevent dust generation

Solid

Solution Handling Protocol:
- Use fume hood

- Organic vapor respirator
- Avoid ignition sources

Solution

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, etc.)

Perform Experimental Task

Spill or Exposure Occurs?

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Yes

Waste Generated?

No

Segregate and Dispose of Waste Properly

Yes

Decontaminate Work Area and Equipment

No

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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